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Cat. No.: B073463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Divinyltetramethyldisilane, with the CAS number 2627-95-4, is a pivotal organosilicon

compound widely utilized in synthetic chemistry and materials science. Its structure, featuring

two vinyl functional groups attached to a disiloxane backbone, imparts unique reactivity, making

it a valuable building block for a diverse range of applications. This guide provides a

comprehensive overview of its chemical and physical properties, detailed experimental

protocols for its synthesis and key reactions, and a summary of its primary applications.

Chemical and Physical Properties
Divinyltetramethyldisilane is a colorless, flammable liquid that is sensitive to moisture.[1] It is

insoluble in water but soluble in many organic solvents.[2] A summary of its key quantitative

properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Divinyltetramethyldisilane
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Property Value Reference(s)

Molecular Formula C8H18OSi2 [3]

Molecular Weight 186.40 g/mol [3]

CAS Number 2627-95-4 [3]

Appearance Colorless liquid [2]

Boiling Point 139 °C (lit.) [3]

Melting Point -99 °C (lit.) [3]

Density 0.809 g/mL at 25 °C (lit.) [3]

Refractive Index (n20/D) 1.411 (lit.) [3]

Flash Point 21.7 °C (closed cup) [3]

Vapor Pressure 17 hPa at 25 °C [4]

Water Solubility Insoluble [2]

LogP 5.4 at 20 °C [4]

Synthesis of Divinyltetramethyldisilane
A common method for the synthesis of divinyltetramethyldisilane involves the co-hydrolysis

of chlorodimethylvinylsilane and dichlorodimethylsilane.

Experimental Protocol: Synthesis via Co-hydrolysis
Materials:

Chlorodimethylvinylsilane

Dichlorodimethylsilane

Deionized water

Sodium bicarbonate (saturated solution)
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Magnesium sulfate (anhydrous)

Ice

Equipment:

Three-necked round-bottom flask

Stirring bar

Addition funnel

Base scrubber

Separatory funnel

Standard glassware for extraction and filtration

Procedure:

Equip a 250 mL three-necked round-bottom flask with a stirring bar, an addition funnel, and a

connection to a base scrubber.

Immerse the flask in an ice/water bath and charge it with 67 g of deionized water. Allow the

water to cool to 0 °C.

Prepare a mixture of 50.0 g (0.41 mol) of chlorodimethylvinylsilane and 39.2 g (0.41 mol) of

dichlorodimethylsilane in the addition funnel.

With vigorous stirring, add the chlorosilane mixture dropwise to the cold water at a rate that

maintains the reaction temperature below 20 °C.

After the addition is complete, continue to stir the reaction mixture for 5 minutes at 20 °C.

Transfer the mixture to a separatory funnel and separate the upper siloxane layer.

Wash the organic layer three times with 67 mL portions of saturated sodium bicarbonate

solution, stirring for 20 minutes with each wash.
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Wash the organic layer with 67 mL of deionized water.

Dry the organic layer over anhydrous magnesium sulfate (1.5 g).

Filter the mixture to yield a colorless, clear liquid. Gas chromatography (GC) analysis of a

typical crude product shows a composition of approximately 62% vinyltetramethyldisiloxane,

11% 1,1,3,3-tetramethyldisiloxane, and 26% 1,3-divinyl-1,1,3,3-tetramethyldisiloxane.[1]

Reaction Setup

Reagents

Procedure250 mL 3-Neck Flask
(in ice bath)

Dropwise Addition
(< 20 °C)

Addition Funnel

vigorously stirring

Base Scrubber

Deionized Water
(67 g, 0 °C)

Chlorodimethylvinylsilane (50g)
+ Dichlorodimethylsilane (39.2g)

Stir
(5 min, 20 °C) Separate Layers Wash with NaHCO3 (3x) Wash with Water Dry (MgSO4) Filter Divinyltetramethyldisilane

(Crude Product)

Click to download full resolution via product page

Workflow for the Synthesis of Divinyltetramethyldisilane.

Key Applications and Experimental Protocols
Divinyltetramethyldisilane is a versatile reagent with several important applications in

synthesis.

Preparation of Karstedt's Catalyst
Divinyltetramethyldisilane is a crucial ligand for the preparation of Karstedt's catalyst, a

highly active and widely used platinum(0) catalyst for hydrosilylation reactions.[5][6]

Materials:
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Chloroplatinic acid (H₂PtCl₆)

1,3-Divinyltetramethyldisilane

Sodium bicarbonate

Ethanol

Equipment:

Round-bottom flask

Stirring bar

Heating mantle

Filtration apparatus

Procedure:

In a round-bottom flask protected from light, prepare a mixture of 10.70 g of chloroplatinic

acid, 60.40 g of 1,3-divinyltetramethyldisilane, and 32.50 g of ethanol.

Stir and heat the mixture to 70 °C for one hour.

Add 14.5 g of sodium bicarbonate to the reaction mixture.

Continue to heat and stir the mixture for an additional hour.

Filter the solution to remove the sodium bicarbonate.

Wash the filter cake with two 8 g portions of 1,3-divinyltetramethyldisilane. The resulting

solution is the Karstedt's catalyst.[3]
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Reagents

Procedure

Chloroplatinic Acid (10.70g)

Mix and Heat
(70 °C, 1 hr)

Divinyltetramethyldisilane (60.40g)

Ethanol (32.50g)

Sodium Bicarbonate (14.5g)

Add NaHCO3 Heat
(70 °C, 1 hr) Filter Wash with DVTMS Karstedt's Catalyst

Click to download full resolution via product page

Workflow for the Preparation of Karstedt's Catalyst.

Hydrosilylation Reactions
Karstedt's catalyst, prepared from divinyltetramethyldisilane, is highly effective in catalyzing

the hydrosilylation of olefins, a fundamental reaction for the formation of silicon-carbon bonds.

[7]

Materials:

Terminal olefin (e.g., 1-octene)

Hydrosilane (e.g., triethoxysilane)

Karstedt's catalyst solution (in xylene)

Toluene (anhydrous)
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Equipment:

Schlenk flask or sealed reaction tube

Magnetic stirrer

Syringes for liquid transfer

Procedure:

To a Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), add the terminal

olefin and anhydrous toluene.

Add the Karstedt's catalyst solution via syringe. The catalyst loading is typically in the range

of 10-100 ppm of platinum relative to the olefin.

Add the hydrosilane dropwise to the stirred solution.

The reaction is often exothermic and can be monitored by GC or NMR spectroscopy to

determine completion.

Upon completion, the product can be purified by distillation or chromatography if necessary.
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Reaction Setup (Inert Atmosphere) Reagents

Procedure

Schlenk Flask

Dropwise Addition of Hydrosilane

Terminal Olefin

Add Olefin, Solvent,
and Catalyst to Flask

Hydrosilane Karstedt's Catalyst Anhydrous Toluene

Reaction
(Monitor for completion)

Purification
(Distillation/Chromatography)

Hydrosilylated Product

Click to download full resolution via product page

General Workflow for a Hydrosilylation Reaction.

End-Capper in Silicone Polymer Synthesis
Divinyltetramethyldisilane serves as an effective end-capping or chain-terminating agent in

the synthesis of vinyl-terminated polysiloxanes. This is typically achieved through the ring-

opening polymerization of cyclic siloxanes.

Materials:

Octamethylcyclotetrasiloxane (D₄)

1,3-Divinyltetramethyldisilane (end-capper)
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Potassium hydroxide (catalyst)

Equipment:

Reaction vessel equipped with a stirrer, thermometer, and nitrogen inlet

Heating and vacuum system

Procedure:

Charge the reaction vessel with octamethylcyclotetrasiloxane and 1,3-

divinyltetramethyldisilane. The ratio of these reactants will determine the final molecular

weight of the polymer.

Add a catalytic amount of potassium hydroxide.

Heat the mixture under a nitrogen atmosphere to the desired polymerization temperature

(e.g., 120-150 °C).

Maintain the temperature and stirring for several hours until the desired viscosity or

molecular weight is achieved.

Neutralize the catalyst, for example, with a weak acid.

Strip the polymer under vacuum to remove any unreacted cyclic siloxanes and other volatile

components.

The final product is a vinyl-terminated polydimethylsiloxane.
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Reagents

Procedure

Octamethylcyclotetrasiloxane (D₄)

Charge Reactor with
D₄ and DVTMS

Divinyltetramethyldisilane
(End-capper)

Potassium Hydroxide
(Catalyst)

Add KOH Catalyst

Heat under N₂

(120-150 °C)

Neutralize Catalyst

Vacuum Strip Volatiles

Vinyl-Terminated
Polydimethylsiloxane

Click to download full resolution via product page

Workflow for Vinyl-Terminated Polysiloxane Synthesis.

Safety Information
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Divinyltetramethyldisilane is a highly flammable liquid and vapor.[1] It is also moisture-

sensitive.[1] Appropriate personal protective equipment, including safety glasses, gloves, and a

lab coat, should be worn when handling this chemical.[8] Work should be conducted in a well-

ventilated fume hood.[8] Keep away from heat, sparks, and open flames.[8]

Conclusion
Divinyltetramethyldisilane is a cornerstone reagent in organosilicon chemistry. Its utility in the

synthesis of highly active hydrosilylation catalysts and as a chain terminator in silicone

polymerization underscores its importance in both academic research and industrial

applications. The detailed protocols provided in this guide offer a practical resource for

scientists and researchers working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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